Cas no 652977-16-7 (L-Aspartic acid, L-valyl-L-methionyl-L-arginyl-)

• Product Name: L-Aspartic acid, L-valyl-L-methionyl-L-arginyl-
• CAS No: 652977-16-7
• MF: C₂₀H₃₇N₇O₇S
• MW: 519.615483045578
• CID: 401240
• PubChem ID: 10118786
• Update Time: 2025-04-19

L-Aspartic acid, L-valyl-L-methionyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-valyl-L-methionyl-L-arginyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-4-methylsulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]butanedioic acid
• DTXSID80435831
• 652977-16-7

• Inchi： 1S/C20H37N7O7S/c1-10(2)15(21)18(32)26-12(6-8-35-3)17(31)25-11(5-4-7-24-20(22)23)16(30)27-13(19(33)34)9-14(28)29/h10-13,15H,4-9,21H2,1-3H3,(H,25,31)(H,26,32)(H,27,30)(H,28,29)(H,33,34)(H4,22,23,24)/t11-,12-,13-,15-/m0/s1
• InChI Key： WLXZDDYMMDRWIE-ABHRYQDASA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CC(=O)O)=O)CCC/N=C(\N)/N)=O)NC([C@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 519.24781
• Monoisotopic Mass: 519.24751772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 17
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 278Ų

Experimental Properties

• PSA: 249.82